Cas no 2306269-76-9 (methyl 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate;hydrochloride)

• Product Name: methyl 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate;hydrochloride
• CAS No: 2306269-76-9
• MF: C₇H₁₁ClN₄O₂
• MW: 218.64083981514
• CID: 5290333
• Update Time: 2026-03-10

methyl 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyrazine-3-carboxylic acid, 5,6,7,8-tetrahydro-, methyl ester, hydrochloride (1:1)
• methyl 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate;hydrochloride

• Inchi： 1S/C7H10N4O2.ClH/c1-13-7(12)6-10-9-5-4-8-2-3-11(5)6;/h8H,2-4H2,1H3;1H
• InChI Key： TUMNQHKCWGXVGS-UHFFFAOYSA-N
• SMILES： C(C1=NN=C2CNCCN12)(=O)OC.Cl

Additional information on methyl 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate;hydrochloride

Introduction to Methyl 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate;hydrochloride (CAS No: 2306269-76-9)

Methyl 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate;hydrochloride is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This organic compound, with the CAS number 2306269-76-9, belongs to the class of triazolo[4,3-a]pyrazine derivatives, which are known for their diverse pharmacological properties. The presence of a hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further investigation in drug development.

The molecular structure of this compound features a fused ring system consisting of a triazole ring and a pyrazine ring, connected through an azole bridge. This arrangement contributes to its stability and reactivity, which are critical factors in medicinal chemistry. The carboxylate group and the methyl ester functionality at the 3-position of the pyrazine ring introduce additional reactive sites that can be exploited for chemical modifications and biological interactions.

Recent studies have highlighted the potential of triazolo[4,3-a]pyrazine derivatives as scaffolds for developing novel therapeutic agents. These compounds have shown promise in various pharmacological assays, including anti-inflammatory, antimicrobial, and anticancer activities. The specific configuration of the rings in Methyl 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate;hydrochloride may contribute to its ability to interact with biological targets such as enzymes and receptors involved in disease pathways.

In particular, the hydrochloride salt form of this compound has been found to improve its pharmacokinetic properties. The chloride ion can enhance the compound's solubility in aqueous solutions, facilitating its absorption and distribution within the body. This is particularly important for oral administration routes, where solubility plays a crucial role in achieving therapeutic concentrations.

Current research in this area is focused on synthesizing and optimizing analogs of Methyl 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate;hydrochloride to improve their efficacy and reduce potential side effects. Computational modeling and high-throughput screening techniques are being employed to identify structural modifications that can enhance binding affinity to biological targets. Additionally, efforts are underway to explore the compound's mechanism of action in vitro and in vivo.

The carboxylate group in this compound is particularly interesting from a chemical biology perspective. It can participate in hydrogen bonding interactions with polar residues on protein surfaces or act as a ligand for metal ions that are involved in enzymatic reactions. These interactions could be exploited to develop inhibitors or activators of specific enzymes relevant to diseases such as cancer and inflammation.

Moreover, the methyl ester functionality provides a site for further chemical modification. For instance, it can be hydrolyzed under acidic or basic conditions to yield a free carboxylic acid group, which can then be used to form esters or amides with other bioactive molecules. This flexibility makes Methyl 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate;hydrochloride a versatile scaffold for drug discovery.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as esterification and salt formation. Advances in synthetic methodologies have enabled the production of increasingly complex derivatives with improved properties.

In conclusion, Methyl 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine-3-carboxylate;hydrochloride is a promising compound with a unique structural framework that makes it attractive for pharmaceutical applications. Its potential biological activities and favorable pharmacokinetic properties position it as a valuable candidate for further research and development. As our understanding of its chemical behavior and biological effects continues to grow，this compound is likely to play an important role in the discovery of new therapeutic agents.